Cas no 845965-06-2 (Methanone,[4,5-bis[(1,1-dimethylethyl)amino]-2-(trifluoromethyl)-3-furanyl]phenyl-)

• Product name: Methanone,[4,5-bis[(1,1-dimethylethyl)amino]-2-(trifluoromethyl)-3-furanyl]phenyl-
• CAS No: 845965-06-2
• MF: C₂₀H₂₅N₂O₂F₃
• MW: 382.4199
• CID: 716404
• PubChem ID: 12152600

Methanone,[4,5-bis[(1,1-dimethylethyl)amino]-2-(trifluoromethyl)-3-furanyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,[4,5-bis[(1,1-dimethylethyl)amino]-2-(trifluoromethyl)-3-furanyl]phenyl-
• 845965-06-2

• Inchi： InChI=1S/C20H25F3N2O2/c1-18(2,3)24-14-13(15(26)12-10-8-7-9-11-12)16(20(21,22)23)27-17(14)25-19(4,5)6/h7-11,24-25H,1-6H3
• InChI Key： IBBFXLJBTVVQDH-UHFFFAOYSA-N
• SMILES： CC(C)(C)NC1=C(OC(=C1C(=O)C2=CC=CC=C2)C(F)(F)F)NC(C)(C)C

Computed Properties

• Exact Mass: 382.18681253g/mol
• Monoisotopic Mass: 382.18681253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 54.3Ų